2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamide
Overview
Description
2-Acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamide, also known as Acetamido-DMSB, is a sulfonamide-based compound that has been used in a variety of scientific research applications. It is an organosulfur compound that has a wide range of biological activities and is known to be an effective inhibitor of various enzymes. Acetamido-DMSB is a versatile compound that has the potential to be used in a variety of applications, such as drug development, biochemistry, and molecular biology.
Scientific Research Applications
2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB has been used in a variety of scientific research applications. It has been used as an inhibitor of enzymes, such as proteases, phosphatases, and kinases. It has also been used to study the structure and function of proteins, as well as the structure and function of DNA. 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB has been used in the study of gene expression, signal transduction, and cell cycle regulation. It has also been used to study the structure and function of cell membranes.
Mechanism of Action
The mechanism of action of 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB is not fully understood. However, it is thought to act as an inhibitor of enzymes by binding to the active site of the enzyme and blocking its activity. It has also been proposed that 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB may act as an allosteric inhibitor, meaning that it binds to a different site on the enzyme than the active site and alters the enzyme's conformation, thus inhibiting its activity.
Biochemical and Physiological Effects
2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, phosphatases, and kinases. It has also been shown to modulate the activity of proteins, such as transcription factors and receptors. 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB has also been shown to affect the structure and function of DNA and cell membranes.
Advantages and Limitations for Lab Experiments
The use of 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. It is also a highly effective inhibitor of enzymes and has been shown to modulate the activity of proteins and DNA. However, 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB also has some limitations. It is a relatively unstable compound and has a limited shelf life. It is also not as effective as some other inhibitors and may not be suitable for some experiments.
Future Directions
The potential applications of 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB are still being explored. Future research may focus on improving the synthesis method and stability of 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB, as well as exploring its potential use in drug development. Additionally, further research could focus on the mechanism of action of 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB and its effects on proteins and DNA. Finally, further research could focus on exploring the potential therapeutic applications of 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB, such as its use in the treatment of diseases.
Synthesis Methods
2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB can be synthesized using a variety of methods. The most common method is the direct reaction of dimethyl sulfoxide (DMSO) with acetamide. This reaction is catalyzed by a strong base, such as sodium hydroxide or potassium hydroxide. The reaction produces 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB in a yield of up to 90%. Another method of synthesis is the reaction of DMSO and acetamide in the presence of a Lewis acid, such as boron trifluoride or aluminum chloride. This method produces 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamideSB in a yield of up to 75%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamide involves the reaction of 2-acetamido-4-(methylsulfanyl)butanoic acid with N,N-dimethylamine and subsequent acetylation of the resulting amine.", "Starting Materials": [ "2-acetamido-4-(methylsulfanyl)butanoic acid", "N,N-dimethylamine", "Acetic anhydride", "Pyridine", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Dissolve 2-acetamido-4-(methylsulfanyl)butanoic acid (1.0 g) in diethyl ether (20 mL) and add N,N-dimethylamine (1.0 mL). Stir the mixture at room temperature for 2 hours.", "Step 2: Add sodium bicarbonate (0.5 g) to the reaction mixture and stir for 10 minutes. Extract the product with diethyl ether (3 x 20 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain the crude amine product.", "Step 4: Dissolve the crude amine product in acetic anhydride (10 mL) and add pyridine (1.0 mL). Stir the mixture at room temperature for 2 hours.", "Step 5: Quench the reaction by adding water (10 mL) and stir for 10 minutes. Extract the product with diethyl ether (3 x 20 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by column chromatography using silica gel as the stationary phase and a mixture of ethyl acetate and hexanes as the mobile phase.", "Step 8: Recrystallize the purified product from a mixture of ethyl acetate and hexanes to obtain the final product as a white solid." ] } | |
CAS RN |
79254-48-1 |
Product Name |
2-acetamido-N,N-dimethyl-4-(methylsulfanyl)butanamide |
Molecular Formula |
C9H18N2O2S |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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